Cas no 870485-26-0 (4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole)

• Product Name: 4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
• CAS No: 870485-26-0
• MF: C₂₀H₁₆N₂S
• MW: 316.419443130493
• CID: 2809747
• PubChem ID: 23530064
• Update Time: 2025-04-21

4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL862821
• 4,7-Bis(4-methylphenyl)-2,1,3-benzothiadiazole
• 870485-26-0
• DTXSID90634757

• Inchi： 1S/C20H16N2S/c1-13-3-7-15(8-4-13)17-11-12-18(20-19(17)21-23-22-20)16-9-5-14(2)6-10-16/h3-12H,1-2H3
• InChI Key： OQFYDGFXCOSTRX-UHFFFAOYSA-N
• SMILES： S1N=C2C(C(=CC=C2C2C=CC(C)=CC=2)C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 316.10341969Da
• Monoisotopic Mass: 316.10341969Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 54Ų